peptides

  • [Nphe1]nociceptin(1-13)NH2
    • Cat. No.:
    • B013122
    • CAS No.:
    • Molecular Formula:
    • C61H100N22O15
    • Molecular Weight:
    • 1381.6 g/mol
    Description
    Selective and competitive nociceptin receptor antagonist, devoid of any agonist activity. Binds selectively to recombinant nociceptin receptors (pKi = 8.4), and competitively antagonizes the actions of nocicepti...
  • Akt/SKG Substrate Peptide
    • Cat. No.:
    • B013127
    • CAS No.:
    • Molecular Formula:
    • C36H59N13O9
    • Molecular Weight:
    • 817.9 g/mol
    Description
    Synthetic peptide suitable as a substrate for Akt/PKB. Unlike other substrates, it is not phosphorylated by p70 S6 kinase or MAP kinase activated protein kinase-1.
  • CALP3
    • Cat. No.:
    • B013218
    • CAS No.:
    • Molecular Formula:
    • C44H68N10O9
    • Molecular Weight:
    • 881.1 g/mol
    Description
    Cell-permeable calmodulin (CaM) agonist that binds to the EF-hand/Ca2+-binding site. Activates phosphodiesterase in the absence of Ca2+ and inhibits Ca2+-mediated cytotoxicity and apoptosis (IC50 = 33 μM)....
  • [Leu31,Pro34]-Neuropeptide Y (human, rat)
    • Cat. No.:
    • B013111
    • CAS No.:
    • Molecular Formula:
    • C189H284N54O56S
    • Molecular Weight:
    • 4241 g/mol
    Description
    High affinity neuropeptide Y Y1 receptor agonist (Ki = 0.39 nM). Also shows affinity for Y4 and Y5 receptors.
  • H-Leu-Glu-Ser-Ile-Phe-Arg-Ser-Leu-Leu-Phe-Arg-Val-Met-O...
    • Cat. No.:
    • B013284
    • CAS No.:
    • Molecular Formula:
    • C75H123N19O18S
    • Molecular Weight:
    • 1611.0 g/mol
    Description
    Potent, selective human formyl peptide receptor FPR2 agonist (EC50 = 1, 2 and > 10 000 nM for mFRP2, hFPR2 and hFPR1 respectively). Induces chemotaxis of human monocytes and neutrophils. Enhances production of I...
  • Ghrelin (rat)
    • Cat. No.:
    • B013135
    • CAS No.:
    • 258338-12-4
    • Molecular Formula:
    • C147H245N45O42
    • Molecular Weight:
    • 3314.8 g/mol
    Description
    Endogenous agonist peptide for the ghrelin (GHS) receptor. Stimulates release of growth hormone from the pituitary gland and regulates feeding, growth and energy production.
    Ghrelin(cas# 258338-12-4) is an en...
  • Sauvagine
    • Cat. No.:
    • B013155
    • CAS No.:
    • 74434-59-6
    • Molecular Formula:
    • C202H346N56O63S
    • Molecular Weight:
    • 4599 g/mol
    Description
    Corticotropin-releasing factor (CRF) receptor agonist. Ki values are 9.4, 9.9, and 3.8 nM for inhibition of 125I-[D-Tyr1]astressin binding to hCRF-R1, rCRF-R2a and mCRF-R2b respectively....
  • GRP (porcine)
    • Cat. No.:
    • B013166
    • CAS No.:
    • 74815-57-9
    • Molecular Formula:
    • C126H198N38O31S2
    • Molecular Weight:
    • 2805.3 g/mol
    Description
    Mammalian bombesin-like peptide neurotransmitter that is an agonist for the gastrin-releasing peptide receptor (GRPR). GRP has been reported to activate GABAergic interneurons in the amygdala leading to increase...
  • Galanin (porcine)
    • Cat. No.:
    • B013245
    • CAS No.:
    • 88813-36-9
    • Molecular Formula:
    • C146H213N43O40
    • Molecular Weight:
    • 3210.5 g/mol
    Description
    Endogenous galanin receptor agonist (pKi values are 9.63 (hGAL1), 9.49 (rGAL1), 9.02 (hGAL2), 8.98 (rGAL2), 8.01 (hGAL3) and 8.14 (rGAL3)). Neuropeptide mainly distributed in the CNS and PNS. Involved in the reg...
  • PKA Inhibitor IV
    • Cat. No.:
    • B013362
    • CAS No.:
    • 99534-03-9
    • Molecular Formula:
    • C94H148N32O31
    • Molecular Weight:
    • 2222.4 g/mol
    Description
    Bisepoxy Juvenile Hormone III (mixture of diastereomers) is a sesquiterpenoid biosynthesized via the mevalonate pathway in the ring-glands of higher dipterans.
    High affinity PKA inhibitor (Ki = 2.3 nM).